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Compound of Interest

Compound Name: Calteridol calcium

Cat. No.: B3046292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Calteridol calcium. The information is curated for researchers, scientists, and

professionals involved in drug development and formulation.

Chemical Identity and Structure
Calteridol calcium is the calcium salt of Calteridol, a macrocyclic chelating agent. Its structure

is fundamental to its function as a stabilizing agent, particularly in the context of medical

imaging contrast agents.

Identifier Value

IUPAC Name

tricalcium;2-[4,7-bis(carboxylatomethyl)-10-(2-

hydroxypropyl)-1,4,7,10-tetrazacyclododec-1-

yl]acetate

CAS Number 121915-83-1

Molecular Formula C₃₄H₅₈Ca₃N₈O₁₄

Molecular Weight 923.1 g/mol

InChI Key LIUKFIPDXXYGSI-UHFFFAOYSA-H
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Physicochemical Properties
The physicochemical properties of Calteridol calcium are critical for its application in

pharmaceutical formulations. These properties influence its solubility, stability, and interaction

with biological systems.

Physical State and Appearance
Calteridol calcium is typically a solid powder.

Quantitative Physicochemical Data
The following table summarizes key quantitative physicochemical data for Calteridol and its

calcium salt.
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Property Value Notes

Melting Point (Calteridol) 225 °C

This is the melting point for the

free ligand, Calteridol. The

specific melting point for the

calcium salt is not readily

available in the public domain.

Aqueous Solubility ≥500 mg/mL

The high aqueous solubility is

a key feature, facilitating its

use in injectable formulations.

Log K (Stability Constant for

Gd³⁺)
22.1

This high stability constant

indicates a strong chelation of

gadolinium ions, which is

crucial for its role as a

stabilizing excipient in MRI

contrast agents.

Topological Polar Surface Area 307 Å²

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
22

Rotatable Bond Count 10

Heavy Atom Count 59

Stability Profile
Calteridol calcium exhibits good thermal stability. Thermogravimetric analysis (TGA) has

shown it to be stable up to 300°C, with dehydration occurring at approximately 120°C. For long-

term storage, it is recommended to keep the compound in a dry, dark environment at -20°C.

For short-term storage, 0-4°C is suitable.

Mechanism of Action: Chelation
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The primary function of Calteridol calcium is as a chelating agent. The macrocyclic structure

of the Calteridol ligand provides a pre-organized cavity that efficiently sequesters metal ions.

This is particularly important in its application as a stabilizing excipient for gadolinium-based

contrast agents, where it prevents the release of toxic free Gd³⁺ ions.

Mechanism of Action: Chelation of Metal Ions

Calteridol Ligand
(Macrocyclic Structure)

Stable Chelated Complex

Chelation

Metal Ion
(e.g., Gd³⁺)

Prevention of Free
Metal Ion Release
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Chelation Mechanism of Calteridol

Experimental Protocols
Detailed experimental protocols are essential for the accurate characterization of

physicochemical properties. The following are representative methodologies for key

experiments.

Determination of Aqueous Solubility
Objective: To determine the equilibrium solubility of Calteridol calcium in water.
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Methodology:

Preparation of Supersaturated Solution: Add an excess amount of Calteridol calcium to a

known volume of deionized water in a sealed container.

Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C) for a defined

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: Centrifuge the suspension to separate the undissolved solid from the

saturated solution.

Sample Analysis: Carefully withdraw an aliquot of the clear supernatant.

Quantification: Determine the concentration of Calteridol calcium in the supernatant using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection or Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to quantify the

calcium content.

Calculation: Express the solubility in mg/mL.
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Workflow for Solubility Determination

Start

Prepare Supersaturated Solution

Equilibrate at Constant Temperature

Centrifuge for Phase Separation

Analyze Supernatant (HPLC/ICP-MS)

Calculate Solubility (mg/mL)

End
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Solubility Determination Workflow

Determination of Stability Constant (Log K)
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Objective: To determine the stability constant of the Calteridol-metal ion complex.

Methodology: Potentiometric titration is a common method for determining stability constants of

metal complexes.

Reagent Preparation: Prepare standard solutions of the Calteridol ligand, the metal salt of

interest (e.g., GdCl₃), a strong acid (e.g., HCl), and a strong base (e.g., NaOH). An inert

electrolyte (e.g., KCl) is used to maintain constant ionic strength.

Titration Setup: Use a temperature-controlled titration vessel equipped with a calibrated pH

electrode and a burette for the addition of the titrant (NaOH).

Titration Procedure:

Perform a titration of the strong acid with the strong base to calibrate the electrode.

Titrate a solution containing the Calteridol ligand and the strong acid with the strong base.

Titrate a solution containing the Calteridol ligand, the metal salt, and the strong acid with

the strong base.

Data Analysis:

Plot the pH versus the volume of base added for each titration.

From the titration curves, calculate the formation function (n̄), which represents the

average number of ligands bound to a metal ion.

Calculate the free ligand concentration ([L]) at each point of the titration.

Plot n̄ versus p[L] (where p[L] = -log[L]) to generate the formation curve.

The stability constants (K) can be determined from the formation curve using various

computational methods. The logarithm of the stability constant (Log K) is then reported.
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Workflow for Stability Constant Determination

Start

Prepare Standard Solutions

Titrate Acid with Base

Titrate Ligand + Acid with Base
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Analyze Titration Curves
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End
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Stability Constant Determination Workflow
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Conclusion
Calteridol calcium possesses a unique set of physicochemical properties that make it highly

suitable for its role as a stabilizing excipient in pharmaceutical formulations, particularly in

gadolinium-based MRI contrast agents. Its high aqueous solubility, thermal stability, and

exceptional chelating ability are key to its performance. The experimental protocols outlined in

this guide provide a framework for the consistent and accurate characterization of this

important compound.

To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of Calteridol Calcium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3046292#physicochemical-properties-of-calteridol-
calcium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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